N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-furamide

• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-[2-(4-ethylphenyl)-6-methylbenzotriazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N4O2/c1-3-14-6-8-15(9-7-14)24-22-17-11-13(2)16(12-18(17)23-24)21-20(25)19-5-4-10-26-19/h4-12H,3H2,1-2H3,(H,21,25)
• InChI Key: YGFCOCXWYDWUQO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=CO4)C

Description

N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2-furamide, commonly known as EBF, is a chemical compound that has garnered attention in scientific research due to its unique properties. EBF is a benzotriazole derivative that has been synthesized using various methods.

Mechanism of Action

EBF has a unique mechanism of action that involves the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. It has been shown to inhibit the expression of pro-inflammatory cytokines and the activation of nuclear factor kappa B (NF-kB). EBF has also been shown to induce apoptosis in cancer cells by activating caspases.
Biochemical and Physiological Effects
EBF has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and tumor growth. EBF has also been shown to improve cardiac function and reduce the risk of cardiovascular disease. In addition, EBF has been shown to improve cognitive function and reduce the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

EBF has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been shown to have low toxicity and high bioavailability. However, EBF has some limitations for lab experiments. Its mechanism of action is not fully understood, and there is limited information on its pharmacokinetics and pharmacodynamics.

Future Directions

For the study of EBF include further investigation of its mechanism of action and its potential use in various applications.

Synthesis Methods

EBF can be synthesized using various methods, including the reaction of 4-ethylbenzaldehyde, 2-aminomethylphenylpropanol, and 5-amino-1H-benzotriazole in the presence of acetic acid. Another method involves the reaction of 4-ethylbenzaldehyde, 2-aminomethylphenylpropanol, and 5-aminobenzotriazole in the presence of acetic acid. Both methods have been reported to yield high purity EBF.

Scientific Research Applications

EBF has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. EBF has been studied for its potential use in the treatment of cancer, cardiovascular disease, and neurodegenerative diseases. It has also been studied for its potential use as a UV stabilizer in plastics and coatings.